Cas no 922510-23-4 (1-Phenanthrol-d9)

• Product Name: 1-Phenanthrol-d9
• CAS No: 922510-23-4
• MF: C₁₄H₁₀O
• MW: 203.284059047699
• CID: 1072563
• PubChem ID: 131668258
• Update Time: 2024-10-26

1-Phenanthrol-d9 Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrol-d9
• [2H9]-1-Phenanthrol
• HY-W587426S
• Phenanthren-2,3,4,5,6,7,8,9,10-d9-1-ol; 1-Phenanthrenol-d9; 1-Hydroxyphenanthrene-d9; NSC 44471-d9;
• 922510-23-4
• CS-0643419
• 2,3,4,5,6,7,8,9,10-Nonadeuteriophenanthren-1-ol
• 1-Hydroxyphenanthrene-d9

• Inchi： 1S/C14H10O/c15-14-7-3-6-12-11-5-2-1-4-10(11)8-9-13(12)14/h1-9,15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChI Key： GTBXZWADMKOZQJ-LOIXRAQWSA-N
• SMILES： OC1=C([2H])C([2H])=C([2H])C2C1=C([2H])C([2H])=C1C([2H])=C([2H])C([2H])=C([2H])C=21

Computed Properties

• Exact Mass: 203.129655652g/mol
• Monoisotopic Mass: 203.129655652g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 152-154°C (dec.)
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)

1-Phenanthrol-d9 Security Information

• Storage Condition：Refrigerator